Cas no 2228802-86-4 (5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228802-86-4
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 6188760
• PubChem ID: 165656126
• Update Time: 2025-06-18

5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one
• EN300-1993670
• 2228802-86-4

• Inchi： 1S/C9H6ClF2NO2/c10-8-5(12)2-1-4(11)7(8)6-3-13-9(14)15-6/h1-2,6H,3H2,(H,13,14)
• InChI Key： SRASXQAELAHXRL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1CNC(=O)O1)F)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228802-86-4)

5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry. Its molecular structure, characterized by a fused oxazolidinone ring and a chloro-substituted difluorophenyl group, makes it an intriguing candidate for further investigation in drug discovery and development. This compound (CAS No. 2228802-86-4) has garnered attention due to its unique chemical properties and its potential applications in medicinal chemistry.

The oxazolidinone core is a well-known scaffold in pharmaceutical research, often employed for its ability to enhance binding affinity and bioavailability in drug molecules. The presence of fluorine atoms in the phenyl ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Specifically, the chloro and difluoro substituents are known to influence the reactivity and metabolic stability of the molecule, making it a valuable asset in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one structure has been explored as a potential lead compound for several therapeutic areas, including oncology, inflammation, and infectious diseases. Preliminary studies have suggested that this compound exhibits promising pharmacokinetic properties and may interact with key enzymes or receptors involved in disease progression.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The oxazolidinone ring provides a rigid framework that can be easily modified to optimize pharmacological activity. For instance, researchers have investigated derivatives of this compound that incorporate additional functional groups to enhance binding affinity or to improve solubility. These modifications have led to several novel analogs with enhanced biological activity and reduced toxicity.

The difluorophenyl moiety is particularly noteworthy due to its ability to influence both electronic and steric properties of the molecule. Fluorine atoms are known to increase metabolic stability by resisting oxidative degradation, while also enhancing lipophilicity through their small size and electronegativity. This combination of properties makes 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one an attractive candidate for further exploration in drug development.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like this one. Molecular modeling studies have been used to predict how 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mechanism and have guided the design of more potent derivatives.

In addition to its pharmacological potential, this compound has also been studied for its chemical reactivity. The presence of both chloro and difluoro substituents offers multiple sites for further functionalization, allowing chemists to explore diverse structural motifs. This flexibility has led to several innovative synthetic strategies aimed at optimizing the compound's properties for therapeutic use.

The synthesis of 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228802-86-4) has been reported using various methodologies that highlight its synthetic accessibility. One common approach involves the condensation of a suitable aldehyde with a fluorinated phenyl derivative under controlled conditions. This reaction typically proceeds efficiently, yielding the desired oxazolidinone derivative in good yield.

The compound's stability under various storage conditions has also been evaluated as part of its characterization process. Studies have shown that it remains stable when stored at room temperature or under refrigeration, making it suitable for long-term research applications. Additionally, its solubility profile has been assessed in common organic solvents such as methanol and acetonitrile, which is important for formulation development.

From a regulatory perspective, 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228802-86-4) must meet certain criteria before it can be considered for clinical trials or commercial use. These include toxicity assessments, pharmacokinetic studies, and compliance with Good Manufacturing Practices (GMP). Researchers are currently working on these aspects to ensure that the compound is safe and effective for therapeutic use.

The future prospects for this compound are promising given its unique structure and potential applications in drug discovery. Ongoing research aims to further optimize its pharmacological properties through structural modifications and combination therapies. As our understanding of biological pathways continues to evolve, compounds like 5-(2-chloro-3,6-difluorophenyl)-1,3-oxazolidin-2-one are likely to play an increasingly important role in addressing unmet medical needs.